Cas no 928642-91-5 (3-Amino-6-(4-aminophenyl)benzene-1,2-diol;sulfuric acid)

• Product Name: 3-Amino-6-(4-aminophenyl)benzene-1,2-diol;sulfuric acid
• CAS No: 928642-91-5
• MF: C₁₂H₁₄N₂O₆S
• MW: 314.314362049103
• CID: 2816085
• Update Time: 2023-08-07

3-Amino-6-(4-aminophenyl)benzene-1,2-diol;sulfuric acid Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid--4,4'-diamino[1,1'-biphenyl]-2,3-diol (1/1)
• 3-Amino-6-(4-aminophenyl)benzene-1,2-diol;sulfuric acid

• Inchi： 1S/C12H12N2O2.H2O4S/c13-8-3-1-7(2-4-8)9-5-6-10(14)12(16)11(9)15;1-5(2,3)4/h1-6,15-16H,13-14H2;(H2,1,2,3,4)
• SMILES： S(=O)(=O)(O)O.OC1C(=C(C=CC=1C1C=CC(=CC=1)N)N)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 310
• Topological Polar Surface Area: 176